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Compound of Interest

Compound Name: 2,2"-Dinitrobiphenyl

Cat. No.: B165474

Essential Safety and Handling Guide for 2,2'-
Dinitrobiphenyl
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,2'-Dinitrobiphenyl. Adherence to these guidelines is critical to
ensure personal safety and minimize environmental impact.

Hazard Identification and Quantitative Data

2,2'-Dinitrobiphenyl is a hazardous substance that requires careful handling. It is classified as
a skin, eye, and respiratory irritant.[1][2] The toxicological properties have not been fully
investigated, demanding a cautious approach.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 2436-96-6 [31[4]
Molecular Formula C12H8N204 [3]
Molecular Weight 244.20 g/mol [41[5]
Beige to light yellow
Appearance povsder/crjsta): 1]
Odor Odorless [1]
Melting Point 124-126 °C (lit.) [3114]
Boiling Point 305 °C [31[6]
Flash Point Not applicable [4]
Water Solubility Insoluble [3]
Table 2: Hazard Classifications
Hazard Category GHS Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
Eye Irrtation ) H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Source:[5]

Occupational exposure limits (PEL, TLV) for 2,2'-Dinitrobiphenyl have not been established.

Therefore, exposure should be minimized to the lowest achievable level.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,2'-Dinitrobiphenyl to prevent exposure.

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6174176.htm
https://www.sigmaaldrich.com/AR/es/product/aldrich/126640
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6174176.htm
https://www.sigmaaldrich.com/AR/es/product/aldrich/126640
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dinitrobiphenyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14061~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:40:41~~2%202-Dinitrobiphenyl~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14061~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:40:41~~2%202-Dinitrobiphenyl~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6174176.htm
https://www.sigmaaldrich.com/AR/es/product/aldrich/126640
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6174176.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%27-dinitrobiphenyl
https://www.sigmaaldrich.com/AR/es/product/aldrich/126640
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6174176.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dinitrobiphenyl
https://www.benchchem.com/product/b165474?utm_src=pdf-body
https://www.benchchem.com/product/b165474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Table 3: Required Personal Protective Equipment

Body Part Equipment Standard/Specification
Eyes/Face Safety goggles European Standard EN 166
Chemical-resistant gloves
Hands o
(e.g., Nitrile)
Protective work clothing, lab
Body
coat
For large scale/emergency
N95 (US) or EN 149 (EU) use, a NIOSH/MSHA or
Respiratory FFP2 dust mask (for handling European Standard EN 136
powder) approved respirator is
required.
Source:[4]

Experimental Protocol: Safe Handling Procedure

This protocol outlines the step-by-step procedure for the safe handling of 2,2'-Dinitrobiphenyl
in a laboratory setting.

Preparation:

Work Area: Conduct all work in a well-ventilated area, preferably within a certified chemical
fume hood.

PPE: Don all required personal protective equipment as listed in Table 3.

Spill Kit: Ensure a chemical spill kit is readily accessible.

Emergency Equipment: Locate the nearest safety shower and eyewash station.

Handling:
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» Weighing: When weighing the solid, use a balance inside the fume hood or in a ventilated
enclosure to avoid dust inhalation.

o Transferring: Handle the substance carefully to prevent dust generation. Use appropriate
tools (spatulas, etc.) to transfer the powder.

e Heating: If heating is required, be aware that the reaction mixture should not be allowed to
cool in the flask as it may solidify and become difficult to remove.[7]

o Housekeeping: Keep the work area clean and tidy. Avoid accumulation of dust.
Post-Handling:
o Decontamination: Thoroughly clean the work area and any equipment used.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

o Storage: Store 2,2'-Dinitrobiphenyl in a tightly closed container in a dry, cool, and well-
ventilated place.[1]
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Safe Handling Workflow for 2,2'-Dinitrobiphenyl

Preparation
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Locate Spill Kit

Identify Emergency Equipment

Weigh in Ventilated Enclosure

Carefully Transfer to Avoid Dust

Monitor Temperature During Heating

Maintain Clean Work Area

Post-Handling
y

Decontaminate Work Area & Equipment

:

Wash Hands Thoroughly

;

Store in a Tightly Closed Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,2'-Dinitrobiphenyl.
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Emergency Procedures

In the event of an emergency, follow these procedures immediately.

Exposure:

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[8]

Skin Contact: Immediately wash the affected area with plenty of soap and water while
removing all contaminated clothing. Seek medical attention.[8]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[8]

Ingestion: Clean the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[8]

Spill:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.
Ventilate: Increase ventilation in the area of the spill.

Contain: Use an appropriate absorbent material (e.g., vermiculite, dry sand) to contain the
spill.[3]

Clean-up: Wearing appropriate PPE, sweep up the absorbed material and place it into a
suitable, labeled container for hazardous waste disposal.[8] Do not let the chemical enter the
environment.[8]

Decontaminate: Clean the spill area with soap and water.
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Emergency Response for 2,2'-Dinitrobiphenyl

Exposure Event Spill Event
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Seek Immediate Medical Attention Contain Spill with Absorbent

Clean Up with Appropriate PPE

Dispose of as Hazardous Waste
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Caption: Emergency response plan for exposure or spill events.

Disposal Plan

2,2'-Dinitrobiphenyl and any materials contaminated with it are classified as hazardous waste.

[8]

¢ Collection: Collect all waste material (including contaminated PPE and spill clean-up
materials) in a clearly labeled, sealed container.

o Storage: Store the hazardous waste in a designated, secure area away from incompatible
materials.
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» Disposal: Dispose of the hazardous waste through an approved waste disposal plant in
accordance with local, regional, and national regulations.[8] Do not dispose of it in the
regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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